Cas no 1263061-01-3 (7-chloro-3-fluoro-pyrazolo[1,5-a]pyrimidine)

• Product Name: 7-chloro-3-fluoro-pyrazolo[1,5-a]pyrimidine
• CAS No: 1263061-01-3
• MF: C₆H₃ClFN₃
• MW: 171.559522867203
• CID: 5265043
• PubChem ID: 129968895
• Update Time: 2026-03-09

7-chloro-3-fluoro-pyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-3-fluoro-pyrazolo[1,5-a]pyrimidine
• 7-chloro-3-fluoropyrazolo[1,5-a]pyrimidine
• AT34643
• Pyrazolo[1,5-a]pyrimidine, 7-chloro-3-fluoro-
• 1263061-01-3
• PS-17062
• SCHEMBL20565659
• 7-chloro-3-fluoro-pyrazolo[1,5-a]pyrimidine

• Inchi： 1S/C6H3ClFN3/c7-5-1-2-9-6-4(8)3-10-11(5)6/h1-3H
• InChI Key： BYRXZHWQDLFNHX-UHFFFAOYSA-N
• SMILES： ClC1=CC=NC2=C(C=NN21)F

Computed Properties

• Exact Mass: 170.9999530g/mol
• Monoisotopic Mass: 170.9999530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 30.2